Cas no 1248026-25-6 (1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]-)

• Product Name: 1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]-
• CAS No: 1248026-25-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5844211
• PubChem ID: 61551609
• Update Time: 2025-11-01

1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]-
• 1-(3,4-Dimethylbenzyl)-1h-pyrazol-4-amine
• 1248026-25-6
• EN300-804445
• AKOS010813917
• CS-0284332
• 1-[(3,4-dimethylphenyl)methyl]-1H-pyrazol-4-amine

• Inchi： 1S/C12H15N3/c1-9-3-4-11(5-10(9)2)7-15-8-12(13)6-14-15/h3-6,8H,7,13H2,1-2H3
• InChI Key： OQDXABXIKBTDBS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C(C)=C2)C=C(N)C=N1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 396.7±30.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)

Additional information on 1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]-

Introduction to 1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]- (CAS No. 1248026-25-6)

1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]- (CAS No. 1248026-25-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(3,4-dimethylbenzyl)-1H-pyrazol-4-amine, is characterized by its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent applications in drug discovery and development.

The chemical structure of 1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]- consists of a pyrazole ring substituted with an amine group at the 4-position and a benzyl group at the 1-position. The benzyl group is further substituted with two methyl groups at the 3 and 4 positions. This specific arrangement of functional groups imparts unique properties to the molecule, making it a valuable scaffold for the design and synthesis of novel bioactive compounds.

In terms of chemical properties, 1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]- exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited but can be enhanced through the use of co-solvents or surfactants. The compound is stable under normal laboratory conditions but should be stored in a cool, dry place to prevent degradation.

The synthesis of 1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]- can be achieved through various routes. One common method involves the reaction of 1H-pyrazol-4-carbonitrile with (3,4-dimethylphenyl)methanamine in the presence of a reducing agent such as sodium borohydride. This reaction typically proceeds via nucleophilic addition followed by reduction to form the desired amine product. Another approach involves the coupling of 1H-pyrazol-4-carboxylic acid with (3,4-dimethylphenyl)methanamine using a coupling reagent like HATU or EDC·HCl in the presence of a base like diisopropylethylamine (DIPEA).

Recent studies have highlighted the potential biological activities of 1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]-. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-(3,4-dimethylbenzyl)-1H-pyrazol-4-amine could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]- has also been investigated for its potential as an antitumor agent. A study published in Cancer Research demonstrated that this compound can selectively inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism underlying these effects is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of 1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]- have also been studied to assess its suitability for therapeutic applications. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical use.

In conclusion, 1H-Pyrazol-4-amine, 1-[(3,4-dimethylphenyl)methyl]- (CAS No. 1248026-25-6) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique chemical structure and favorable properties make it an attractive scaffold for further exploration and optimization. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.